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Compound of Interest

Compound Name: ABBV-712

Cat. No.: B12378813 Get Quote

For Immediate Use by Drug Development Professionals, Scientists, and Researchers

This document provides essential safety, handling, and disposal protocols for the selective

Tyrosine Kinase 2 (TYK2) inhibitor, ABBV-712. The following procedural guidance is intended

to ensure the safe and effective use of this compound in a laboratory setting, thereby fostering

a secure research environment and promoting reliable experimental outcomes.

Personal Protective Equipment (PPE) and Handling
When handling ABBV-712, adherence to strict safety protocols is paramount to minimize

exposure and ensure personal safety. The following table summarizes the required personal

protective equipment.
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Area of Protection Required PPE Specifications and Purpose

Respiratory Chemical Fume Hood

Use only in a well-ventilated

area with an appropriate

exhaust ventilation system to

avoid inhalation of dust or

aerosols.

Hand Nitrile or Neoprene Gloves

To prevent skin contact.

Contaminated gloves should

be removed and disposed of

properly.

Eye Safety Goggles or Face Shield

To protect against splashes or

dust particles. Personal

eyeglasses are not sufficient.

Body Laboratory Coat
To protect clothing and skin

from accidental contact.

General Handling Precautions:

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke in areas where ABBV-712 is handled.

Wash hands and any exposed skin thoroughly after handling.

Spillage and Disposal Plan
In the event of a spill, immediate and appropriate action is necessary to contain the compound

and decontaminate the area.

Spill Containment:

Evacuate non-essential personnel from the affected area.

Ensure adequate ventilation.
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Wear full personal protective equipment as outlined above.

For powdered spills, gently cover with an absorbent material to avoid raising dust.

For solutions, absorb with an inert, non-combustible material such as diatomite or universal

binders.

Decontamination and Disposal:

Decontaminate surfaces and equipment by scrubbing with alcohol.

Collect all contaminated materials, including absorbent material and cleaning supplies, into a

sealed, labeled container.

Dispose of the waste at an approved waste disposal plant in accordance with local, state,

and federal regulations.[1] Do not allow the product to enter drains or water courses.

Quantitative Data Summary
The following table provides a summary of the reported efficacy and selectivity of ABBV-712.

Parameter Value Assay/System

IC50 0.195 µM TYK2 in vitro

EC50 0.01 µM TYK2 JH2

EC50 0.19 µM TYK2 cells

EC50 0.17 µM Human whole blood

TYK2 Signaling Pathway
ABBV-712 is a selective inhibitor of Tyrosine Kinase 2 (TYK2), an intracellular enzyme crucial

for the signaling of several cytokines involved in immune and inflammatory responses,

including interleukins (IL-12, IL-23) and Type I interferons (IFN).[2][3][4][5] Upon cytokine

binding to their receptors, TYK2 and other Janus kinase (JAK) family members are activated,

leading to the phosphorylation and activation of Signal Transducer and Activator of

Transcription (STAT) proteins. These activated STATs then translocate to the nucleus to
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regulate the transcription of target genes involved in inflammation and immune cell

differentiation. By inhibiting TYK2, ABBV-712 blocks this signaling cascade.
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Caption: The TYK2 signaling pathway and the inhibitory action of ABBV-712.

Experimental Protocol: IL-12/IL-18-Induced IFN-γ
Mouse Model
This in vivo model is used to assess the anti-inflammatory activity of compounds by measuring

the inhibition of Interferon-gamma (IFN-γ) production.

Methodology:

Animal Acclimatization: House mice (e.g., BALB/c) in a controlled environment for at least

one week prior to the experiment.

Compound Administration: Administer ABBV-712 or vehicle control to the mice via the

desired route (e.g., oral gavage). Dosing will depend on the specific experimental design.
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Cytokine Challenge: After a predetermined time following compound administration, inject

the mice intraperitoneally with a combination of recombinant murine IL-12 (e.g., 20 ng/g) and

IL-18 (e.g., 200 ng/g) to induce IFN-γ production.

Sample Collection: At a specified time point after the cytokine challenge (e.g., 6 hours),

collect blood samples from the mice.

Analysis: Prepare serum from the blood samples and measure the concentration of IFN-γ

using a commercially available ELISA kit.

Data Interpretation: Compare the serum IFN-γ levels between the ABBV-712-treated groups

and the vehicle control group to determine the extent of inhibition.
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Caption: Workflow for the IL-12/IL-18-induced IFN-γ mouse model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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